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Compound of Interest

Compound Name: Diisopropylamine

Cat. No.: B044863 Get Quote

This guide provides essential safety information for handling and storing diisopropylamine in

a laboratory setting. Please consult your institution's specific safety protocols and the full Safety

Data Sheet (SDS) before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with
diisopropylamine?
Diisopropylamine is a hazardous chemical with multiple risks. It is a highly flammable liquid

and vapor, and its vapors can form explosive mixtures with air.[1] The substance is corrosive

and can cause severe skin and eye burns upon contact.[2][3] Inhalation or ingestion is harmful

and can cause chemical burns to the respiratory and digestive tracts.[2][3] It is also harmful to

aquatic life with long-lasting effects.[4]

Q2: What Personal Protective Equipment (PPE) is
required when handling diisopropylamine?
To ensure safety, a comprehensive set of PPE should be worn.

Eye and Face Protection: Wear chemical splash goggles and a face shield (minimum 8-

inch).[5][6] Contact lenses should not be worn when working with this substance.[5]
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Skin Protection: Wear suitable protective gloves and clean, flame-retardant, antistatic

protective clothing to prevent skin contact.[2][4] Safety equipment suppliers can provide

recommendations on the most protective materials for your specific operation.[5]

Respiratory Protection: Handle diisopropylamine in a well-ventilated area or under a

chemical fume hood.[7][8] If exposure limits are exceeded or if you experience irritation, use

a NIOSH/MSHA-approved respirator.[2] For exposures over 5 ppm, a supplied-air respirator

with a full facepiece is recommended.[5] Exposure to 200 ppm is considered immediately

dangerous to life and health (IDLH).[5][9]

Q3: What are the proper storage guidelines for
diisopropylamine?
Proper storage is critical to prevent hazardous reactions.

Conditions: Store in a cool, dry, well-ventilated, and fireproof area, away from heat, sparks,

open flames, and other ignition sources.[1][2][9] The recommended storage temperature is

between 15–25 °C.[7]

Containers: Keep containers tightly closed.[2][5] Containers that have been opened must be

carefully resealed and kept upright to prevent leakage.[6]

Grounding: Ground and bond metal containers during material transfer to prevent static

discharge.[2][5]

Incompatibilities: Store diisopropylamine separately from incompatible materials such as

strong oxidizing agents, strong acids, plastics, copper, and moisture.[5][7][9][10]

Q4: How should I handle diisopropylamine during an
experiment?
Follow these handling procedures to minimize risk.

Ventilation: Use the chemical only in a well-ventilated area or under a chemical fume hood.

[3][8]
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Ignition Sources: Keep the area free of ignition sources like open flames, sparks, and hot

surfaces.[1][4] Do not smoke, eat, or drink in the handling area.[3][5]

Tools: Use only non-sparking tools and explosion-proof equipment.[4][5]

Hygiene: Wash your hands and any exposed skin thoroughly after handling.[2][5]

Contaminated clothing should be removed immediately and washed before reuse.[2]

Troubleshooting Guide
Q5: What should I do in the event of an accidental spill?
In case of a spill, act quickly and safely.

Evacuate and Secure: Evacuate all non-essential personnel from the area.[3]

Remove Ignition Sources: Immediately eliminate all sources of ignition (sparks, flames, hot

surfaces).[5][11]

Ventilate: Ventilate the area of the spill or leak.[5][10]

Containment: Wear appropriate PPE, including a chemical protection suit and self-contained

breathing apparatus if necessary.[1] Absorb the spill with a non-combustible, inert material

such as sand, vermiculite, or dry earth.[5][11] Do not let the chemical enter drains or sewers.

[1]

Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable, sealed container for disposal.[8][11]

Decontaminate: Ventilate and wash the area after cleanup is complete.[5] It may be

necessary to dispose of the waste as hazardous.[5]

Q6: What are the immediate first aid measures for
exposure?
Immediate medical attention is required for any type of exposure.[2][3]
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 30 minutes,

occasionally lifting the upper and lower eyelids.[5] Seek immediate medical attention.[5]

Skin Contact: Quickly remove all contaminated clothing.[5] Immediately wash the affected

skin area with plenty of water for at least 15 minutes.[2] Seek immediate medical attention.[2]

[5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3] If

breathing is difficult or has stopped, provide artificial respiration.[2][3] Seek immediate

medical attention.[3]

Ingestion: Do NOT induce vomiting.[2][3] If the person is conscious, rinse their mouth and

give them a cupful of water.[2] Never give anything by mouth to an unconscious person.[2]

Seek immediate medical attention.[2][3]

Quantitative Safety Data
The following table summarizes key quantitative safety and exposure limit data for

diisopropylamine.

Parameter Value Reference

OSHA PEL (Permissible

Exposure Limit)
5 ppm (20 mg/m³) TWA [2][9]

ACGIH TLV (Threshold Limit

Value)
5 ppm TWA [9]

NIOSH REL (Recommended

Exposure Limit)
5 ppm (20 mg/m³) TWA [9]

IDLH (Immediately Dangerous

to Life or Health)
200 ppm [5][9]

Flash Point -1 °C (30 °F) [9][10]

Lower Explosive Limit (LEL) 1.1% [9][12]

Upper Explosive Limit (UEL) 7.1% [9][12]

Vapor Pressure 50 mm Hg (at 20 °C) [9]
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Experimental Workflow Visualization
The following diagram illustrates the logical workflow for safely handling diisopropylamine in a

research setting.
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Safe Handling Workflow for Diisopropylamine

1. Pre-Handling Preparation

2. Active Handling

3. Post-Handling Actions 4. Emergency Response

Review SDS and Protocols

Verify Ventilation
(Fume Hood)

Don Required PPE
(Goggles, Gloves, Coat)

Prepare Spill Kit

Check for Ignition Sources

Ground and Bond Containers

Proceed if Safe

Use Non-Sparking Tools

Perform Experiment

Close Container Tightly

Dispose of Waste Properly

Spill or Exposure Occurs

If Incident Occurs

Store in Approved Location

Clean Work Area

Remove PPE and Wash Hands

Follow First Aid / Spill Protocol

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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